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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the appearance, color, and other core

physicochemical properties of bismuth hydroxide, Bi(OH)₃. It is intended to serve as a key

resource for professionals in research and development who utilize bismuth compounds in their

work. This document details the synthesis and characterization of bismuth hydroxide,

presenting quantitative data in a clear, tabular format and outlining relevant experimental

protocols.

Physical and Chemical Properties
Bismuth hydroxide is an inorganic compound that is most accurately described as a bismuth

oxide hydrate.[1][2] It is typically encountered as a fine powder.[3]

Appearance and Color
The visual characteristics of bismuth hydroxide can vary slightly depending on its preparation

and hydration state. It is most commonly described as a yellowish-white or white to slightly

beige amorphous or microcrystalline solid.[1][4][5] When freshly precipitated from a solution of

a bismuth salt by the addition of an alkali, it often appears as white flakes.[1][2] Other reported

descriptions include a white amorphous powder, a white to cream solid, and a pale-white to off-

white powder.[2][3][6]
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Upon gentle heating, bismuth hydroxide readily loses one molecule of water to form the

yellow metahydroxide.[5] Further heating to 400°C results in complete decomposition to the

yellow bismuth(III) oxide (Bi₂O₃).[1]

Quantitative Physicochemical Data
The following table summarizes the key quantitative properties of bismuth hydroxide as

reported in the scientific literature.

Property Value Reference(s)

Chemical Formula Bi(OH)₃ [1]

Molar Mass 260.001 g/mol [1][2]

Density
4.96 g/cm³ 4.962 g/cm³ (at

15°C) 4.36 g/cm³ (at 20°C)
[1][3][5][7]

Solubility in Water
Insoluble / Practically Insoluble

7.73 mg/L (at 20°C)
[1][4][5]

Solubility (Other)

Soluble in acids and glycerol

(when freshly precipitated, in

the presence of NaOH).[2][5]

Insoluble in alkali and organic

solvents.[2][4]

[2][4][5]

Solubility Product (Ksp) 3.2 x 10⁻⁴⁰ [3][8]

Decomposition Temperature

Decomposes at 400°C to

Bi₂O₃.[1] Some sources

indicate decomposition begins

at 100°C.[7]

[1][7]

Standard Enthalpy of

Formation (ΔfH°)
-710.1 kJ/mol (solid) [7]

Standard Molar Entropy (S°) 124.7 J/(mol·K) (solid) [7]
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Synthesis of Bismuth Hydroxide via Precipitation
The most common laboratory-scale synthesis of bismuth hydroxide is through the chemical

precipitation from a bismuth salt solution by the addition of a base.[6][9]

Objective: To synthesize bismuth hydroxide powder by precipitating Bi³⁺ ions from a bismuth

nitrate solution using aqueous ammonia.

Materials:

Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

Aqueous ammonia (NH₃·H₂O) or Sodium Hydroxide (NaOH) solution

Deionized water

Nitric acid (for initial dissolution, if necessary)

Beakers

Magnetic stirrer and stir bar

pH meter or pH indicator strips

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Methodology:

Preparation of Bismuth Solution: Dissolve a known quantity of bismuth(III) nitrate

pentahydrate in deionized water. A small amount of nitric acid may be added to prevent

premature hydrolysis and ensure complete dissolution of the salt. A typical concentration is

0.15 to 2 mol/L.[10]

Precipitation: While vigorously stirring the bismuth nitrate solution, slowly add an alkali

solution (such as aqueous ammonia or sodium hydroxide) dropwise.[6][11] A white

precipitate of bismuth hydroxide will form immediately.[1][11]
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pH Control: Continuously monitor the pH of the reaction mixture. The addition of the base is

typically continued until the pH of the solution reaches a value between 5.5 and 10.[12] The

pH is a critical parameter that influences the particle size and morphology.[6]

Aging: After the desired pH is reached, the suspension is often stirred for a period (e.g., 0.5

to 8 hours) to ensure the reaction is complete.[12] The precipitated suspension can be

"aged" at a temperature below 90°C to enhance the crystallinity of the product.[6]

Filtration and Washing: Separate the precipitate from the solution by filtration. Wash the

collected solid multiple times with deionized water to remove any unreacted salts and ions.

The washing is complete when the conductivity of the filtrate is low (e.g., < 200 µS/cm).[10]

Drying: Dry the washed precipitate in an oven at a low temperature (e.g., 60-80°C) to obtain

the final bismuth hydroxide powder. Higher temperatures can lead to dehydration and the

formation of bismuth oxide.[6]

Characterization Methods
Fourier-Transform Infrared (FTIR) Spectroscopy: This technique is used to identify the

functional groups present. For bismuth hydroxide, FTIR spectra will show characteristic

broad absorption bands in the range of 3200-3445 cm⁻¹ corresponding to the O-H stretching

vibrations of the hydroxide groups and adsorbed water.[6][13]

Thermogravimetric Analysis (TGA): TGA is employed to study the thermal stability and

decomposition of Bi(OH)₃. The analysis reveals distinct weight loss phases, corresponding to

the removal of water molecules as the compound decomposes to bismuth oxide (Bi₂O₃).[6]

X-Ray Diffraction (XRD): XRD analysis is used to determine the crystalline structure of the

material. As-precipitated bismuth hydroxide is often amorphous or poorly crystalline.[4]

Visualizations: Workflows and Pathways
The following diagrams illustrate key processes related to bismuth hydroxide.
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Caption: Experimental workflow for the synthesis of bismuth hydroxide via chemical

precipitation.
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Bi(OH)₃
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Bi₂O₃

(Yellow Solid)

  Δ (Heat, ~400°C)
2Bi(OH)₃ → Bi₂O₃ + 3H₂O

Water
3H₂O (g)
(Vapor)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of bismuth hydroxide to bismuth(III) oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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